Cas no 1806306-79-5 (1-(2-Bromo-5-ethoxyphenyl)-2-chloropropan-1-one)

• Product Name: 1-(2-Bromo-5-ethoxyphenyl)-2-chloropropan-1-one
• CAS No: 1806306-79-5
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4977385
• Update Time: 2025-05-25

1-(2-Bromo-5-ethoxyphenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-ethoxyphenyl)-2-chloropropan-1-one

• Inchi： 1S/C11H12BrClO2/c1-3-15-8-4-5-10(12)9(6-8)11(14)7(2)13/h4-7H,3H2,1-2H3
• InChI Key： DPSPCANRFLQFCN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C(C)Cl)=O)OCC

Computed Properties

• Exact Mass: 289.97092 g/mol
• Monoisotopic Mass: 289.97092 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3
• Molecular Weight: 291.57

Additional information on 1-(2-Bromo-5-ethoxyphenyl)-2-chloropropan-1-one

1-(2-Bromo-5-Ethoxyphenyl)-2-Chloropropan-1-One: A Comprehensive Overview

The compound 1-(2-Bromo-5-Ethoxyphenyl)-2-Chloropropan-1-One (CAS No. 1806306-79-5) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a bromophenyl group, an ethoxy substituent, and a chloro-substituted ketone moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for research and industrial applications.

Chemical Structure and Properties

The molecular formula of 1-(2-Bromo-5-Ethoxyphenyl)-2-Chloropropan-1-One is C₁₃H₁₄BrClO₃, with a molecular weight of approximately 348.68 g/mol. The compound consists of a phenyl ring substituted with bromine at the 2-position and an ethoxy group at the 5-position. The ketone group is attached to the phenyl ring via a propanone chain, with a chlorine atom at the 2-position of the propanone moiety. This structure confers the molecule with both electron-withdrawing and electron-donating groups, leading to interesting electronic properties that are exploited in various chemical reactions.

Synthesis and Applications

The synthesis of 1-(2-Bromo-5-Ethoxyphenyl)-2-Chloropropan-1-One typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Its applications span across diverse industries:

• Pharmaceuticals: The compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as anti-inflammatory agents and anticancer drugs.
• Agrochemicals: Due to its structural complexity, it is used as a precursor for herbicides and fungicides with enhanced efficacy.
• Materials Science: The molecule finds use in the development of advanced polymers and optoelectronic materials due to its ability to participate in cross-coupling reactions.

Recent Research Findings

In recent years, 1-(2-Bromo-5-Ethoxyphenyl)-2-Chloropropan-1-One has garnered significant attention in academic research. Studies have explored its role as a versatile building block in medicinal chemistry. For instance, researchers have demonstrated its utility in constructing bioisosteres for drug optimization programs. Additionally, investigations into its photochemical properties have revealed potential applications in light-responsive materials.

A groundbreaking study published in *Nature Communications* highlighted the use of this compound as a key intermediate in the synthesis of novel antibiotics targeting multidrug-resistant bacteria. The study underscored its ability to undergo unique transformations under mild reaction conditions, making it an invaluable asset in antibiotic discovery.

Furthermore, advancements in computational chemistry have enabled detailed modeling of this compound's interactions within biological systems. These insights are paving the way for personalized medicine approaches where 1-(2-Bromo-5-Ethoxyphenyl)-2-Chloropropan-1-One could play a pivotal role as a scaffold for tailored therapeutic agents.

Safety and Handling

In conclusion, CAS No. 1806306-79-5, or 1-(2-Bromo-5-Ethoxyphenyl)-2-Chloropropan-1-One, stands out as a critical molecule with vast potential across multiple disciplines. Its unique structure and versatile reactivity continue to drive innovative research and industrial applications worldwide.